1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea

• IUPAC Name: 1-(2-bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea
• InChI: InChI=1S/C18H21BrN2O/c1-3-6-14-9-11-15(12-10-14)13(2)20-18(22)21-17-8-5-4-7-16(17)19/h4-5,7-13H,3,6H2,1-2H3,(H2,20,21,22)
• InChI Key: LSGSEBSOQRPYRE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C)NC(=O)NC2=CC=CC=C2Br
• Molecular Formula: C18H21BrN2O
• Molecular Weight: 361.3 g/mol

Description

1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea is an organic compound that belongs to the class of ureas It is characterized by the presence of a bromophenyl group and a propylphenyl group attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea typically involves the reaction of 2-bromophenyl isocyanate with 1-(4-propylphenyl)ethylamine. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, using advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

Types of Reactions

1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea can undergo various chemical reactions, including:

Oxidation: The bromophenyl group can be oxidized to form corresponding bromophenyl oxides.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are used for substitution reactions.

Major Products Formed

Oxidation: Bromophenyl oxides.

Reduction: Amines and other reduced derivatives.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(4-Bromophenyl)ethyl propionate: A compound with a similar bromophenyl group but different functional groups.

Ethyl 2-bromo-(4-bromophenyl)acetate: Another bromophenyl derivative with distinct chemical properties.

Uniqueness

1-(2-Bromophenyl)-3-[1-(4-propylphenyl)ethyl]urea is unique due to its specific combination of bromophenyl and propylphenyl groups attached to a urea moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.